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Compound Name: Oleyl Oleate

Cat. No.: B145538

For Researchers, Scientists, and Drug Development Professionals

Introduction to Oleyl Oleate

Oleyl oleate is the ester of oleyl alcohol and oleic acid, both of which can be derived from
natural sources like olive and palm oil.[1] In the cosmetic industry, it is a versatile and widely
used ingredient valued for its emollient, skin-conditioning, and hair-conditioning properties.[1][2]
It is a non-greasy, non-oily emollient that imparts a silky, luxurious feel to formulations, making
it a popular choice for a variety of products including moisturizers, creams, lotions, anti-aging
serums, sunscreens, hair conditioners, and lip balms.[1][2] Oleyl oleate is known for its ability
to trap moisture, leading to well-hydrated and soft skin with improved elasticity.[1] It is generally
considered safe for use in cosmetic products and is well-tolerated by most skin types, including
dry, sensitive, and acne-prone skin.[2][3]

Physicochemical and Functional Properties

Understanding the physicochemical and functional properties of oleyl oleate is crucial for its
effective incorporation into cosmetic formulations.

Table 1: Physicochemical Properties of Oleyl Oleate
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Property Value Reference
INCI Name Oleyl Oleate

CAS Number 3687-45-4 [1]
Molecular Formula C36He6s02 [1]
Appearance Liquid [1]

Sun Protection Factor (SPF) 8.0 [415116]

Peroxide Value

17.98 meqg/kg

[415](6]

Saponification Value

82.48 mg KOH/g

[4151(6]

lodine Value

82.37 g/100g

[415](6]

Table 2: Functional Properties and Applications of Oleyl Oleate
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o Typical Recommended
Property Description L .
Applications Concentration
Softens and soothes )
] o Creams, Lotions,
) the skin, providing a )

Emollient Body Butters, Lip 1-10%][1]

smooth and non-
Balms

greasy feel.[1][3]
Helps to maintain the
skin in good condition Moisturizers, Anti-

Skin Conditioning by improving aging Serums, 1-10%[1]
hydration and Sunscreens
elasticity.[1]
Conditions the hair, Conditioners, Hair

Hair Conditioning leaving it soft and Masks, Styling 1-10%
manageable. Products
Forms a film on the

o skin's surface to Hydrating Creams,

Moisturizing ) 1-10%
reduce transepidermal  Serums, Face Masks
water loss (TEWL).[1]
Improves the

] spreadability of Foundations, Creams,

Spreading Agent ) 1-10%
formulations on the Sunscreens
skin.

o ) Potentially in acne-
Shows activity against
o ) - focused products or )
Antimicrobial Gram-positive Not established

bacteria.[4][5][6]

as a natural

preservative booster.

Mechanism of Action on the Skin Barrier

Oleyl oleate primarily exerts its effects through a biophysical mechanism of action on the

stratum corneum, the outermost layer of the skin. Its interaction with the skin's lipid barrier

enhances moisturization and can improve the penetration of other active ingredients.

© 2025 BenchChem. All rights reserved.

3/12

Tech Support


https://www.specialchem.com/cosmetics/inci-ingredients/oleyl-oleate
https://pmc.ncbi.nlm.nih.gov/articles/PMC10698716/
https://www.specialchem.com/cosmetics/inci-ingredients/oleyl-oleate
https://www.specialchem.com/cosmetics/inci-ingredients/oleyl-oleate
https://www.specialchem.com/cosmetics/inci-ingredients/oleyl-oleate
https://www.specialchem.com/cosmetics/inci-ingredients/oleyl-oleate
https://ir.uitm.edu.my/id/eprint/126318/1/126318.pdf
https://ir.uitm.edu.my/id/eprint/126318/
https://journal.uitm.edu.my/ojs/index.php/JOA/article/view/6886
https://www.benchchem.com/product/b145538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The proposed mechanism involves two main actions:

 Lipid Fluidization: Oleyl oleate can penetrate the intercellular lipid matrix of the stratum
corneum and increase its fluidity. This disrupts the highly ordered structure of the skin's
natural lipids.

e Formation of Fluid Domains: Following the initial fluidization, oleyl oleate can form separate,
fluid, enhancer-rich domains within the stratum corneum lipids. These disordered domains
create pathways that can facilitate the permeation of other molecules through the skin
barrier.

Mechanism of Oleyl Oleate on the Skin Barrier
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Caption: Mechanism of Oleyl Oleate on the Skin Batrrier.

Experimental Protocols

The following protocols are provided as a guide for researchers to evaluate the efficacy and
stability of cosmetic formulations containing oleyl oleate.

Protocol for Evaluating Skin Moisturization (In-Vivo)

This protocol outlines a method for assessing the skin hydration effects of a cream containing
oleyl oleate using a Corneometer®.
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Objective: To quantify the change in skin surface hydration after the application of a cosmetic
cream containing oleyl oleate.

Materials and Instrumentation:

o Test cream with a known concentration of oleyl oleate (e.g., 5%).
e Placebo cream (without oleyl oleate).

o Corneometer® (e.g., CM 825, Courage + Khazaka).

» Controlled environment room (20-22°C, 40-60% relative humidity).
» Skin cleansing wipes (non-moisturizing).

» Volunteer subjects with self-perceived dry skin.

Methodology:

e Subject Acclimatization: Subjects rest in the controlled environment room for at least 30
minutes before measurements.

o Test Site Demarcation: Two test sites (e.g., 2x2 cm) are marked on the volar forearm of each
subject.

o Baseline Measurement: Three baseline Corneometer® readings are taken from each test
site and the average is calculated.

e Product Application: A standardized amount of the test cream (2 mg/cm?) is applied to one
test site, and the placebo cream is applied to the other.

o Post-Application Measurements: Corneometer® readings are taken at predefined time points
(e.g., 1, 2, 4, and 8 hours) after product application. Three readings are taken at each time
point and averaged.

o Data Analysis: The percentage increase in skin hydration from baseline is calculated for both
the test and placebo products at each time point. Statistical analysis (e.g., t-test) is
performed to determine the significance of the results.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b145538?utm_src=pdf-body
https://www.benchchem.com/product/b145538?utm_src=pdf-body
https://www.benchchem.com/product/b145538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Skin Moisturization Evaluation Workflow

Subject
Acclimatization

Test Site
Demarcation

Baseline
Measurement

Product
Application

Post-Application
Measurements

Data Analysis

Click to download full resolution via product page

Caption: Skin Moisturization Evaluation Workflow.
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Protocol for Assessing Formulation Spreadability

This protocol describes a method to evaluate the spreadability of a lotion containing oleyl

oleate.

Objective: To determine the effect of oleyl oleate on the spreadability of a cosmetic lotion.

Materials:

Test lotion with a known concentration of oleyl oleate (e.g., 3%).
Placebo lotion (without oleyl oleate).

Glass plates (e.g., 20 cm x 20 cm).

Graph paper.

Micropipette or syringe.

Stopwatch.

Weight (e.g., 20 g).

Methodology:

Preparation: Place the graph paper under a clean, dry glass plate.

Sample Application: Using a micropipette, apply a precise volume (e.g., 0.5 mL) of the test
lotion to the center of the glass plate.

Spreading: Carefully place a second glass plate on top of the lotion droplet, followed by the
weight.

Measurement: Start the stopwatch and measure the diameter of the spread lotion at specific
time intervals (e.g., 1, 5, and 10 minutes).

Repeat: Repeat the procedure for the placebo lotion.
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o Data Analysis: Calculate the spread area (1tr?) for each time point. Compare the spreadability
of the test lotion to the placebo.

Protocol for Emulsion Stability Testing

This protocol outlines an accelerated stability testing method for an oil-in-water (O/W) emulsion
containing oleyl oleate.

Objective: To assess the physical stability of an emulsion containing oleyl oleate under
accelerated conditions.

Materials and Instrumentation:

» Test emulsion with oleyl oleate.

e Oven capable of maintaining 40°C + 2°C.

» Refrigerator capable of maintaining 4°C + 2°C.
e Freezer capable of maintaining -10°C £ 2°C.

o Centrifuge.

e pH meter.

e Viscometer.

e Microscope.

Methodology:

o Initial Characterization: Measure the initial pH, viscosity, and microscopic appearance
(droplet size) of the emulsion.

e Thermal Stress Test:

o Store samples of the emulsion at 4°C, room temperature (20-25°C), and 40°C for a period
of 1 to 3 months.
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o Atregular intervals (e.g., 1, 2, 4, 8, and 12 weeks), evaluate the samples for changes in
color, odor, pH, viscosity, and signs of phase separation (creaming or coalescence).

e Freeze-Thaw Cycling:

o Subject samples to at least three freeze-thaw cycles. Each cycle consists of 24 hours at
-10°C followed by 24 hours at room temperature.

o After the final cycle, visually inspect the samples for any changes in appearance or
consistency.

o Centrifugation Test:

o Centrifuge a sample of the emulsion at a specified speed (e.g., 3000 rpm) for 30 minutes.

o Inspect the sample for any signs of phase separation.

o Data Analysis: Compile the data from all tests to assess the overall stability of the emulsion.
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Caption: Emulsion Stability Testing Workflow.

Safety and Regulatory Information

Oleyl oleate is generally considered safe for use in cosmetic products.[3] The Cosmetic
Ingredient Review (CIR) Expert Panel has assessed its safety and concluded that it is safe as a
cosmetic ingredient in the present practices of use and concentration. It has low potential for
skin irritation, and is not considered to be a sensitizer.[7] Recommended use levels are typically
between 1% and 10%; higher concentrations may cause mild skin and eye irritation.[1] As with
any new ingredient, it is recommended to perform a patch test before widespread use.[1]

Conclusion
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Oleyl oleate is a valuable and versatile ingredient in the cosmetic industry, offering significant
benefits in terms of emollience, moisturization, and sensory experience. Its favorable safety
profile and compatibility with a wide range of cosmetic formulations make it a preferred choice
for formulators. The provided application notes and protocols offer a framework for researchers
and scientists to effectively utilize and evaluate oleyl oleate in the development of innovative
and efficacious cosmetic products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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